Cas no 1391448-75-1 ((2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride)

• Product Name: (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride
• CAS No: 1391448-75-1
• MF: C₈H₁₁Cl₂NO
• MW: 208.085040330887
• MDL: MFCD12758104
• CID: 2184447
• PubChem ID: 67033243
• Update Time: 2025-11-02

(2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(4-chlorophenyl)ethanol hcl
• (R)-2-Amino-2-(4-chlorophenyl)ethanol hydrochloride
• (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hcl
• (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride
• (R)-2-Amino-2-(4-chlorophenyl)ethanol HCl
• SCHEMBL1439138
• MFCD12758104
• (2R)-2-AMINO-2-(4-CHLOROPHENYL)ETHANOL HYDROCHLORIDE
• GS-7360
• (2R)-2-amino-2-(4-chlorophenyl)ethanol;hydrochloride
• (R)-2-Amino-2-(4-chlorophenyl)ethanolhydrochloride
• DB-299599
• Y10651
• 1391448-75-1
• CS-0196746
• AKOS027430306
• EN300-344603
• RFC44875
• (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride

• MDL： MFCD12758104
• Inchi： 1S/C8H10ClNO.ClH/c9-7-3-1-6(2-4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H/t8-;/m0./s1
• InChI Key： JYSCNYFGCTZKFU-QRPNPIFTSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CO)N.Cl

Computed Properties

• Exact Mass: 207.0217694g/mol
• Monoisotopic Mass: 207.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride

Comprehensive Guide to (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride (CAS No. 1391448-75-1)

(2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride (CAS No. 1391448-75-1) is a chiral amino alcohol derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its 4-chlorophenyl group and hydrochloride salt form, is widely used as an intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it valuable for drug discovery and asymmetric synthesis.

The molecular structure of (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride includes a chiral center at the 2-position, which is crucial for its biological activity. Researchers often explore this compound for its potential in developing central nervous system (CNS) drugs and enzyme inhibitors. Recent studies highlight its role in modulating neurotransmitter systems, making it a topic of interest in neuroscience and pharmacology.

One of the key advantages of (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride is its stability and solubility in aqueous solutions, which facilitates its use in laboratory settings. Scientists frequently employ this compound in peptide synthesis and ligand design, particularly for targeting G-protein-coupled receptors (GPCRs). Its hydrochloride salt form enhances its compatibility with various reaction conditions, making it a versatile building block in organic chemistry.

In the pharmaceutical industry, (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride is often utilized as a precursor for antidepressants and antipsychotic agents. Its structural similarity to endogenous neurotransmitters allows it to interact with biological targets effectively. Recent trends in drug development emphasize the importance of chiral purity, and this compound's (2R)-configuration ensures high enantiomeric excess, reducing the risk of off-target effects.

The synthesis of (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride typically involves asymmetric hydrogenation or resolution techniques to achieve the desired stereochemistry. Advances in green chemistry have led to more sustainable production methods, aligning with the growing demand for environmentally friendly processes. Researchers are also exploring its potential in catalysis and material science, expanding its applications beyond traditional medicinal chemistry.

Market demand for (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride has increased due to its role in developing novel therapeutics. Pharmaceutical companies and academic institutions frequently seek high-purity samples for preclinical studies. The compound's CAS No. 1391448-75-1 is a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in research workflows.

For researchers working with (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC and NMR spectroscopy are commonly used to verify its purity and confirm its stereochemical configuration.

In summary, (2R)-2-Amino-2-(4-chlorophenyl)ethan-1-ol hydrochloride (CAS No. 1391448-75-1) is a versatile and valuable compound in modern chemistry and drug discovery. Its chiral properties, stability, and broad applicability make it a cornerstone in the development of innovative therapeutic agents. As research continues to uncover new uses for this molecule, its significance in scientific and industrial settings is expected to grow.